Cas no 87789-49-9 (5-fluoro-2-(piperazin-1-yl)pyrimidine)

• Product Name: 5-fluoro-2-(piperazin-1-yl)pyrimidine
• CAS No: 87789-49-9
• MF: C₈H₁₁FN₄
• MW: 182.198144197464
• MDL: MFCD00792681
• CID: 725543
• PubChem ID: 10058158
• Update Time: 2024-10-26

5-fluoro-2-(piperazin-1-yl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• Pyrimidine,5-fluoro-2-(1-piperazinyl)-
• 1-BOC-4-IODOPYRAZOLE
• 5-Fluoro-2-(Piperazin-1-Yl)Pyrimidine
• 5-fluoro-2-piperazin-1-ylpyrimidine
• Pyrimidine, 5-fluoro-2-(1-piperazinyl)- (9CI)
• 2-ethylthio-5-fluoropyrimidine
• PyriMidine, 5-fluoro-2-(1-piperazinyl)-
• SCHEMBL2274356
• GXXFECFLKWGTNP-UHFFFAOYSA-N
• 4-(5-fluoro-2-pyrimidinyl)piperazine
• 4-(5-fluoro-2-pyrimidinyl) piperazine
• SY155228
• DTXSID90434850
• CHEMBL4542429
• 87789-49-9
• EN300-135664
• CS-0029728
• Z1255419672
• AT18283
• AKOS015904293
• A1-79456
• MFCD00792681
• MJ 14676
• 5-fluoro-2-piperazinyl-pyrimidine
• 5-fluoro-2-(1-piperazinyl)pyrimidine
• 5-fluoro-2-(piperazin-1-yl)pyrimidine

• MDL： MFCD00792681
• Inchi： 1S/C8H11FN4/c9-7-5-11-8(12-6-7)13-3-1-10-2-4-13/h5-6,10H,1-4H2
• InChI Key： GXXFECFLKWGTNP-UHFFFAOYSA-N
• SMILES： C1(N2CCNCC2)=NC=C(F)C=N1

Computed Properties

• Exact Mass: 182.09677453g/mol
• Monoisotopic Mass: 182.09677453g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 41Ų

Experimental Properties

• Density: 1.227±0.06 g/cm3(Predicted)
• Melting Point: 38.5-40 °C
• Boiling Point: 332.3±52.0 °C(Predicted)
• pka: 8.53±0.10(Predicted)